Cas no 1461705-04-3 (2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride)
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride
-
- Inchi: 1S/C4H9N5.ClH/c1-3(2-5)4-6-8-9-7-4;/h3H,2,5H2,1H3,(H,6,7,8,9);1H
- InChI Key: PITAPVWXZZITIT-UHFFFAOYSA-N
- SMILES: C(C1=NN=NN1)(C)CN.Cl
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954680-10mg |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H954680-50mg |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H954680-100mg |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-135904-0.05g |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 95% | 0.05g |
$229.0 | 2023-06-08 | |
| Enamine | EN300-135904-0.1g |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 95% | 0.1g |
$342.0 | 2023-06-08 | |
| Enamine | EN300-135904-0.25g |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 95% | 0.25g |
$487.0 | 2023-06-08 | |
| Enamine | EN300-135904-0.5g |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 95% | 0.5g |
$768.0 | 2023-06-08 | |
| Enamine | EN300-135904-1.0g |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 95% | 1g |
$986.0 | 2023-06-08 | |
| Enamine | EN300-135904-2.5g |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 95% | 2.5g |
$1931.0 | 2023-06-08 | |
| Enamine | EN300-135904-5.0g |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride |
1461705-04-3 | 95% | 5g |
$2858.0 | 2023-06-08 |
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride
Introduction to 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride (CAS No. 1461705-04-3)
2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and pharmacological properties. This compound, identified by the CAS number 1461705-04-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tetrazole moiety, which is known for its broad spectrum of biological activities, making it a valuable scaffold for designing novel therapeutic agents.
The tetrazole ring in 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride contributes to its pharmacological profile by enhancing binding affinity and metabolic stability. This feature is particularly crucial in the development of drugs that require prolonged bioavailability and reduced degradation. The propan-1-amine moiety further extends the compound's potential by introducing a basic nitrogen atom, which can interact with acidic pharmacophores in biological targets. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various formulation applications.
Recent advancements in pharmaceutical research have highlighted the importance of tetrazole-based compounds in addressing a range of therapeutic challenges. Studies have demonstrated that derivatives of tetrazole exhibit significant activity against bacterial infections, inflammatory disorders, and even certain types of cancer. The structural versatility of the tetrazole ring allows for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for further investigation.
In particular, the synthesis and characterization of 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride have been explored in several cutting-edge research projects. These studies have focused on understanding how the interaction between the tetrazole moiety and biological targets can be optimized to maximize therapeutic efficacy. For instance, researchers have investigated the compound's potential as an inhibitor of enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The findings suggest that this compound may disrupt aberrant signaling pathways by binding to specific protein targets.
The hydrochloride salt form of this compound has also been studied for its potential as a prodrug or intermediate in multi-step synthetic pathways. The stability and solubility provided by the hydrochloride group make it an ideal candidate for further chemical modifications. Researchers have explored various strategies to derivatize this compound into more complex molecules with enhanced biological activity. These efforts have led to the discovery of novel analogs with improved pharmacological profiles.
From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to predict the binding interactions of 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride with potential biological targets. These simulations have provided valuable insights into the compound's mechanism of action and have guided experimental design. By leveraging advanced computational tools, scientists have been able to identify key residues on target proteins that are critical for binding affinity. This information has been instrumental in optimizing the structure of this compound for better therapeutic outcomes.
The role of tetrazole derivatives in drug development continues to expand as new methodologies emerge. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have enabled researchers to rapidly identify promising candidates from large libraries of compounds. In this context, 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride stands out as a versatile scaffold that can be modified to address diverse therapeutic needs.
Future research directions may include exploring the compound's potential in combination therapies or as a lead molecule for covalent inhibitors. Covalent drug design has gained significant traction in recent years due to its ability to create durable bindings with target proteins. By incorporating reactive groups into the structure of 2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride, researchers aim to develop drugs that form covalent bonds with key enzymes or receptors involved in disease pathogenesis.
The synthesis and optimization of this compound also highlight advancements in green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These initiatives align with global trends toward more environmentally responsible pharmaceutical manufacturing processes.
In summary, 2-(1H-1,2,3,4-tetrazol-5-y l)propan - 1 - amine hydrochlor ide (CAS No . 1461705 - 04 - 3) represents a promising area of research with significant implications for medicinal chemistry and drug development . Its unique structural features , combined with recent advancements i n computational an d experimental methods , position it as a valuable compoun d f or further exploration . As researc h continues t o uncover new applications an d improve synthetic methodologies , thi s compoun d is poised t o play a cr ucial role i n next-generation therapeutics .
1461705-04-3 (2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)